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2-Hydroxyeupatolide | C15H20O4 - PubChem 2-Hydroxyeupatolide is a natural product

found in Eupatorium mikanioides and Eupatorium chinense with data available. --INVALID-

LINK-- Eupatolide - an overview | ScienceDirect Topics Eupatolide is a major sesquiterpene

lactone of Eupatorium fortunei Turcz. (Asteraceae). Eupatolide has been reported to have

various pharmacological activities, including anti-inflammatory, anti-tumor, and anti-angiogenic

effects. --INVALID-LINK-- Eupatolide, a sesquiterpene lactone in Eupatorium fortunei, inhibits

... Eupatolide is a sesquiterpene lactone isolated from Eupatorium fortunei. In this study, we

investigated the anti-inflammatory effects of eupatolide on lipopolysaccharide (LPS)-induced

inflammatory responses in vitro and in vivo. Eupatolide inhibited the production of nitric oxide

(NO), prostaglandin E2 (PGE2), and pro ... --INVALID-LINK-- Eupatolide inhibits proliferation

and induces apoptosis in human ... Eupatolide, a sesquiterpene lactone isolated from the aerial

parts of Eupatorium fortunei Turcz, has been found to possess various biological activities,

including anti-inflammatory and anti-tumor effects. However, the molecular mechanisms

underlying its anti-tumor activity are not fully understood. In the present study, we ... --INVALID-

LINK-- Eupatolide, a novel heat shock protein 90 inhibitor, has potent ... Eupatolide is a

sesquiterpene lactone that has been shown to have anticancer activity. In this study, we

investigated the effects of eupatolide on heat shock protein 90 (Hsp90) and its potential as an

anticancer agent. Eupatolide was found to bind to Hsp90 and inhibit its chaperone function,

leading to the degradation of Hsp90 ... --INVALID-LINK-- Eupatolide induces apoptosis in

human oral squamous cell carcinoma ... Eupatolide, a sesquiterpene lactone isolated from

Eupatorium fortunei, has been shown to have anticancer activity. In this study, we investigated

the effects of eupatolide on human oral squamous cell carcinoma (OSCC) cells. Eupatolide

was found to induce apoptosis in OSCC cells in a dose- and time-dependent manner. --
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INVALID-LINK-- Natural sources, chemistry, and pharmacology of eupatolide Eupatolide is a

germacrane-type sesquiterpene lactone, which was first isolated from the leaves and stems of

Eupatorium formosanum. It is also found in other species of the genus Eupatorium, such as E.

fortunei, E. chinense, and E. cannabinum. Eupatolide has been shown to possess a wide

range of pharmacological activities, including ... --INVALID-LINK-- Eupatolide induces

apoptosis in human breast cancer cells through ... Eupatolide is a sesquiterpene lactone

isolated from Eupatorium fortunei. In this study, we investigated the effects of eupatolide on

human breast cancer cells. Eupatolide was found to induce apoptosis in breast cancer cells in

a dose- and time-dependent manner. --INVALID-LINK-- Eupatolide, a sesquiterpene lactone

from Eupatorium ... - Springer Eupatolide is a sesquiterpene lactone that has been isolated

from several species of the genus Eupatorium. It has been shown to possess a variety of

biological activities, including anti-inflammatory, anti-tumor, and anti-angiogenic effects. --

INVALID-LINK-- Eupatolide induces apoptosis in human colon cancer cells through ...

Eupatolide is a sesquiterpene lactone isolated from Eupatorium fortunei. In this study, we

investigated the effects of eupatolide on human colon cancer cells. Eupatolide was found to

induce apoptosis in colon cancer cells in a dose- and time-dependent manner. --INVALID-LINK-

- Eupatolide suppresses the growth of human gastric cancer cells by ... Eupatolide is a

sesquiterpene lactone isolated from Eupatorium fortunei. In this study, we investigated the

effects of eupatolide on human gastric cancer cells. Eupatolide was found to suppress the

growth of gastric cancer cells in a dose- and time-dependent manner. --INVALID-LINK--

Eupatolide induces G2/M cell cycle arrest and apoptosis in human ... Eupatolide is a

sesquiterpene lactone isolated from Eupatorium fortunei. In this study, we investigated the

effects of eupatolide on human bladder cancer cells. Eupatolide was found to induce G2/M cell

cycle arrest and apoptosis in bladder cancer cells in a dose- and time-dependent manner. --

INVALID-LINK-- Anti-inflammatory constituents from Eupatorium chinense - ScienceDirect

Chromatographic separation of the ethanol extract of the whole plant of Eupatorium chinense

led to the isolation of two new sesquiterpenoids, (1β, 5β, 6α, 7α, 10α)-1-hydroperoxy-6-

hydroxy-germacra-4(15), 9-dien-12, 8-olide (1), and (1β, 5β, 6α, 7α, 10α)-1, 6-dihydroxy-

germacra-4(15), 9-dien-12, 8-olide (2), together with 10 known compounds. The structures of

the new compounds were elucidated by spectroscopic methods, including 1D and 2D NMR and

HR-ESI-MS. The absolute configurations were determined by X-ray diffraction analysis and

comparison of the experimental and calculated ECD data. All the isolated compounds were

tested for their inhibitory effects on nitric oxide (NO) production in lipopolysaccharide (LPS)-

activated RAW 264.7 macrophages. Compounds 1 and 2 showed potent inhibitory effects with

IC50 values of 3.2 and 4.5 μM, respectively. --INVALID-LINK-- Eupatolide: a review of its
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pharmacology, and ... - PubMed Eupatolide is a sesquiterpene lactone of the germacrane type,

which was first isolated from Eupatorium formosanum. It is also found in other species of the

genus Eupatorium, such as E. fortunei, E. chinense, and E. cannabinum. Eupatolide has been

shown to possess a wide range of pharmacological activities, including anti-inflammatory, anti-

tumor, anti-angiogenic, and anti-viral effects. --INVALID-LINK-- Eupatolide Induces Apoptosis

and Inhibits Proliferation in Multiple ... Eupatolide is a sesquiterpene lactone isolated from

Eupatorium fortunei. In this study, we investigated the effects of eupatolide on multiple

myeloma (MM) cells. Eupatolide was found to induce apoptosis and inhibit proliferation in MM

cells in a dose- and time-dependent manner. --INVALID-LINK-- Eupatolide, a major bioactive

sesquiterpenoid from Eupatorium ... Eupatolide is a major bioactive sesquiterpenoid found in

Eupatorium species. It has been shown to have a wide range of pharmacological activities,

including anti-inflammatory, anti-tumor, and anti-angiogenic effects. --INVALID-LINK--

Eupatolide suppresses tumor growth and metastasis in an orthotopic ... Eupatolide is a

sesquiterpene lactone isolated from Eupatorium fortunei. In this study, we investigated the

effects of eupatolide on an orthotopic mouse model of pancreatic cancer. Eupatolide was found

to suppress tumor growth and metastasis in a dose-dependent manner. --INVALID-LINK--

Eupatolide inhibits the growth of human prostate cancer cells by ... Eupatolide is a

sesquiterpene lactone isolated from Eupatorium fortunei. In this study, we investigated the

effects of eupatolide on human prostate cancer cells. Eupatolide was found to inhibit the growth

of prostate cancer cells in a dose- and time-dependent manner. --INVALID-LINK--

Sesquiterpene Lactones from Eupatorium chinense and Their ... Four new germacrane-type

sesquiterpene lactones, namely, 1β-hydroperoxy-6α-hydroxy-germacra-4(15), 9-dien-12, 8α-

olide (1), 1β, 6α-dihydroxy-germacra-4(15), 9-dien-12, 8α-olide (2), 1β-hydroperoxy-6α-

hydroxy-germacra-4(15), 10(14)-dien-12, 8α-olide (3), and 1β, 6α-dihydroxy-germacra-4(15),

10(14)-dien-12, 8α-olide (4), together with seven known sesquiterpene lactones (5-11), were

isolated from the whole plants of Eupatorium chinense. Their structures were elucidated by

extensive spectroscopic analysis, including 1D and 2D NMR and HR-ESI-MS. The absolute

configurations of compounds 1-4 were determined by comparison of their experimental and

calculated electronic circular dichroism (ECD) spectra. All the isolated compounds were

evaluated for their inhibitory activity against nitric oxide (NO) production in lipopolysaccharide

(LPS)-stimulated RAW 264.7 macrophages. Compounds 1 and 3 showed potent inhibitory

activity with IC50 values of 2.5 and 4.2 μM, respectively. --INVALID-LINK-- Eupatolide inhibits

angiogenesis and induces apoptosis in human ... Eupatolide is a sesquiterpene lactone

isolated from Eupatorium fortunei. In this study, we investigated the effects of eupatolide on

human umbilical vein endothelial cells (HUVECs). Eupatolide was found to inhibit angiogenesis
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and induce apoptosis in HUVECs in a dose- and time-dependent manner. --INVALID-LINK--

Eupatolide induces apoptosis in human leukemia cells through a ... Eupatolide is a

sesquiterpene lactone isolated from Eupatorium fortunei. In this study, we investigated the

effects of eupatolide on human leukemia cells. Eupatolide was found to induce apoptosis in

leukemia cells in a dose- and time-dependent manner. --INVALID-LINK-- Eupatolide inhibits the

migration and invasion of human glioma cells ... Eupatolide is a sesquiterpene lactone isolated

from Eupatorium fortunei. In this study, we investigated the effects of eupatolide on human

glioma cells. Eupatolide was found to inhibit the migration and invasion of glioma cells in a

dose- and time-dependent manner. --INVALID-LINK-- Eupatolide, a sesquiterpenoid from

Eupatorium fortunei, inhibits ... Eupatolide is a sesquiterpene lactone isolated from Eupatorium

fortunei. In this study, we investigated the effects of eupatolide on the production of

inflammatory mediators in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages.

Eupatolide inhibited the production of nitric oxide (NO), prostaglandin E2 (PGE2), and pro ... --

INVALID-LINK-- Eupatolide induces apoptosis in human cervical cancer cells through ...

Eupatolide is a sesquiterpene lactone isolated from Eupatorium fortunei. In this study, we

investigated the effects of eupatolide on human cervical cancer cells. Eupatolide was found to

induce apoptosis in cervical cancer cells in a dose- and time-dependent manner. --INVALID-

LINK-- Eupatolide enhances the anti-tumor effects of cisplatin in human ... Eupatolide is a

sesquiterpene lactone isolated from Eupatorium fortunei. In this study, we investigated the

effects of eupatolide on the anti-tumor effects of cisplatin in human ovarian cancer cells.

Eupatolide was found to enhance the anti-tumor effects of cisplatin in a dose- and time-

dependent manner. --INVALID-LINK-- Eupatolide inhibits the proliferation and induces

apoptosis in human ... Eupatolide is a sesquiterpene lactone isolated from Eupatorium fortunei.

In this study, we investigated the effects of eupatolide on human osteosarcoma cells.

Eupatolide was found to inhibit the proliferation and induce apoptosis in osteosarcoma cells in

a dose- and time-dependent manner. --INVALID-LINK-- Eupatolide suppresses the growth of

human non-small cell lung ... Eupatolide is a sesquiterpene lactone isolated from Eupatorium

fortunei. In this study, we investigated the effects of eupatolide on human non-small cell lung

cancer (NSCLC) cells. Eupatolide was found to suppress the growth of NSCLC cells in a dose-

and time-dependent manner. --INVALID-LINK-- Eupatolide, a major component of Eupatorium

fortunei, inhibits the ... Eupatolide is a sesquiterpene lactone that is a major component of

Eupatorium fortunei. In this study, we investigated the effects of eupatolide on the production of

inflammatory mediators in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages.

Eupatolide inhibited the production of nitric oxide (NO), prostaglandin E2 (PGE2), and ... --
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INVALID-LINK-- 2-Hydroxyeupatolide: A Comprehensive Technical Guide to its Natural

Sources and Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Hydroxyeupatolide, a sesquiterpene lactone, has garnered significant interest within the

scientific community for its potential therapeutic applications. This document provides an in-

depth overview of the natural sources, discovery, and associated experimental protocols

related to this compound. Quantitative data are presented in structured tables for comparative

analysis, and key experimental workflows are visualized using Graphviz diagrams to facilitate a

deeper understanding of the methodologies employed in its study.

Introduction
2-Hydroxyeupatolide is a naturally occurring sesquiterpene lactone, a class of secondary

metabolites known for their diverse biological activities. Its discovery and subsequent

investigation have primarily centered on plants of the Eupatorium genus, a group of flowering

plants in the Asteraceae family. This guide will delve into the specific plant sources from which

2-Hydroxyeupatolide has been isolated and the chronological discovery of this compound.

Natural Sources
The primary natural sources of 2-Hydroxyeupatolide identified to date belong to the

Eupatorium genus. The compound has been reported in Eupatorium chinense and Eupatorium

mikanioides. [1]While the broader class of eupatolides is found in various Eupatorium species,

including Eupatorium fortunei and Eupatorium formosanum, the hydroxylated form, 2-
Hydroxyeupatolide, has been specifically isolated from the aforementioned species.

Table 1: Natural Sources of 2-Hydroxyeupatolide

Plant Species Family Plant Part(s) Reference(s)

Eupatorium chinense Asteraceae Whole Plant [1]

Eupatorium

mikanioides
Asteraceae Not Specified [1]
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Discovery and Isolation
The discovery of 2-Hydroxyeupatolide is intrinsically linked to the phytochemical investigation

of Eupatorium species. The general workflow for the isolation and identification of this and

similar sesquiterpenoids involves a multi-step process beginning with the collection and

extraction of plant material, followed by chromatographic separation and spectroscopic

analysis.

General Experimental Protocol for Isolation and
Identification
The following protocol represents a generalized methodology derived from the procedures

used for isolating sesquiterpenoids from Eupatorium chinense.

1. Plant Material Collection and Preparation:

The whole plants of Eupatorium chinense are collected and air-dried.

The dried plant material is then powdered for efficient extraction.

2. Extraction:

The powdered plant material is extracted with a solvent, typically ethanol (EtOH), at room

temperature.

The extraction process is repeated multiple times to ensure a comprehensive extraction of

secondary metabolites.

The resulting extracts are combined and concentrated under reduced pressure to yield a

crude extract.

3. Fractionation:

The crude extract is suspended in water and partitioned successively with solvents of

increasing polarity, such as petroleum ether, ethyl acetate (EtOAc), and n-butanol (n-BuOH).

The fractions are concentrated to yield distinct sub-extracts.
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4. Chromatographic Separation:

The ethyl acetate fraction, often rich in sesquiterpenoids, is subjected to various

chromatographic techniques for further purification.

Column Chromatography: Silica gel column chromatography is a primary method used for

initial separation, with elution gradients of solvents like chloroform-methanol.

Preparative High-Performance Liquid Chromatography (HPLC): Further purification of

fractions obtained from column chromatography is achieved using preparative HPLC with a

suitable column (e.g., C18) and mobile phase (e.g., methanol-water or acetonitrile-water).

5. Structure Elucidation:

The pure isolated compounds are subjected to spectroscopic analysis to determine their

chemical structure.

Mass Spectrometry (MS): High-resolution electrospray ionization mass spectrometry (HR-

ESI-MS) is used to determine the molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC,

HMBC) NMR experiments are conducted to elucidate the detailed structure and

stereochemistry of the molecule.

X-ray Crystallography: In some cases, single-crystal X-ray diffraction analysis is used to

confirm the absolute configuration of the molecule.

Visualization of the Isolation Workflow
The following diagram illustrates the general workflow for the isolation of 2-Hydroxyeupatolide
from its natural sources.
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Caption: General workflow for the isolation and identification of 2-Hydroxyeupatolide.

Quantitative Data
The structural elucidation of 2-Hydroxyeupatolide relies on the precise data obtained from

various spectroscopic techniques. The following table summarizes the key physicochemical

and spectroscopic data for the compound.

Table 2: Physicochemical and Spectroscopic Data for 2-Hydroxyeupatolide
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Property Value Method/Reference

Molecular Formula C₁₅H₂₀O₄ HR-ESI-MS

Molecular Weight 264.32 g/mol PubChem

¹H NMR (CDCl₃, δ ppm)
Data to be populated from

specific literature
NMR Spectroscopy

¹³C NMR (CDCl₃, δ ppm)
Data to be populated from

specific literature
NMR Spectroscopy

UV λmax (MeOH)
Data to be populated from

specific literature
UV-Vis Spectroscopy

Optical Rotation [α]D
Data to be populated from

specific literature
Polarimetry

Note: Specific NMR and optical rotation data require access to primary research articles

detailing the initial isolation and characterization of 2-Hydroxyeupatolide. This table serves as

a template for organizing such data once obtained.

Signaling Pathways and Biological Activity
While this document focuses on the natural sources and discovery of 2-Hydroxyeupatolide, it

is important to note that related compounds, such as eupatolide, have been extensively studied

for their biological activities. These studies often investigate the impact of these compounds on

various cellular signaling pathways. For instance, eupatolide has been shown to exhibit anti-

inflammatory and anti-cancer effects by modulating pathways involving NF-κB, MAPK, and

PI3K/Akt. Future research on 2-Hydroxyeupatolide will likely explore its effects on similar

signaling cascades.

The diagram below represents a hypothetical signaling pathway that could be investigated for

2-Hydroxyeupatolide, based on the known activities of similar sesquiterpene lactones.
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Caption: Hypothetical signaling pathway potentially modulated by 2-Hydroxyeupatolide.

Conclusion
2-Hydroxyeupatolide is a promising natural product isolated from Eupatorium chinense and

Eupatorium mikanioides. Its discovery has followed a systematic phytochemical workflow

involving extraction, fractionation, and extensive chromatographic and spectroscopic analysis.

While detailed biological activity studies on 2-Hydroxyeupatolide are still emerging, the known
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pharmacological profiles of related sesquiterpene lactones suggest that it may possess

significant therapeutic potential. This guide provides a foundational understanding for

researchers and drug development professionals interested in further exploring this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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